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Compound of Interest

Compound Name: 1-O-Hexadecyilglycerol

Cat. No.: B054846

An In-depth Technical Guide to 1-O-Hexadecylglycerol: Synonyms and CAS Number

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides a focused overview of the synonyms
and Chemical Abstracts Service (CAS) numbers for 1-O-Hexadecylglycerol, a significant
molecule in various research and application domains.

Understanding 1-O-Hexadecylglycerol

1-O-Hexadecylglycerol is an alkylglycerol, a type of ether lipid where a hexadecyl (also known
as cetyl) alkyl group is attached to the sn-1 position of the glycerol backbone via an ether
linkage. This structure is fundamental to its chemical properties and biological roles. It is
essential to distinguish between the racemic mixture and the stereospecific forms of this
compound, as they are assigned different CAS numbers.

Data Presentation: Synonyms and CAS Numbers

The following table summarizes the various names and CAS Registry Numbers associated with
1-O-Hexadecylglycerol, categorized by its stereochemistry.
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Compound Name Synonyms CAS Number

(+/-)1-O-Hexadecyl-glycerol[1],
1-O-Palmityl-rac-glycerol[1],

1-O-Hexadecyl-rac-glycerol 6145-69-3[1][2]
cetyl glyceryl ether[2],

Glyceryl-1-hexadecyl ether[2]

a-Chimyl Alcohol[3], (S)-(+)-

Chimyl Alcohol[3], testriol[4],

(2S)-3-hexadecoxypropane-
1-O-Hexadecyl-sn-glycerol 1,2-diol[4], 1-O- 506-03-6[3][4]

hexadecylglycerol[4], alpha-

hexadecylglyceryl ether[4],

glyceryl-1-palmityl ether[4]

Logical Relationship Diagram

The following diagram illustrates the relationship between the different forms of 1-O-
Hexadecylglycerol and their corresponding identifiers.
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1-O-Hexadecylglycerol

Racemic Mixture Stereospecific Form (sn-1)

ﬁ-o-Hexadecyl-rac-glycerol (1-0-Hexadecyl-sn-glycerol

k CAS: 6145-69-3 J k CAS: 506-03-6

N %

also known as Iso known as

{Synonyms | a-Chimyl Alcohol
(S)-(+)-Chimyl Alcohol
testriol
(2S)-3-hexadecoxypropane-1,2-diol}

{Synonyms | (+/-)1-O-Hexadecyl-glycerol
1-O-Palmityl-rac-glycerol
cetyl glyceryl ether
Glyceryl-1-hexadecyl ether}

Click to download full resolution via product page

Caption: Relationship between 1-O-Hexadecylglycerol forms and their identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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